1,3-Dichloro-2-(3-methylphenoxy)-3,5-difluorobenzene

• IUPAC Name: 2,4-dichloro-1,5-difluoro-3-(3-methylphenoxy)benzene
• InChI: InChI=1S/C13H8Cl2F2O/c1-7-3-2-4-8(5-7)18-13-11(14)9(16)6-10(17)12(13)15/h2-6H,1H3
• InChI Key: CBFHTXTXNMMUKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC2=C(C(=CC(=C2Cl)F)F)Cl
• Molecular Formula: C13H8Cl2F2O
• Molecular Weight: 289.10 g/mol

Description

1,3-Dichloro-2-(3-methylphenoxy)-3,5-difluorobenzene, also known as DMDMB, is a halogenated organic compound with a unique chemical structure. It is a fluorinated aromatic compound which has been used in a variety of scientific research applications. It is a colorless solid which is soluble in many organic solvents, making it a useful reagent for laboratory experiments.

Scientific Research Applications

1,3-Dichloro-2-(3-methylphenoxy)-3,5-difluorobenzene has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of heterocyclic compounds, and as a starting material in the synthesis of pharmaceuticals. It has also been used as a fluorescent probe in biological studies, as a model compound for studying the interaction of halogenated organic compounds with proteins, and as a model compound for studying the structure and reactivity of organic halides.

Mechanism of Action

1,3-Dichloro-2-(3-methylphenoxy)-3,5-difluorobenzene is a halogenated organic compound, and its mechanism of action is thought to involve the formation of reactive halogenated intermediates. These intermediates can react with proteins and other biological molecules, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
1,3-Dichloro-2-(3-methylphenoxy)-3,5-difluorobenzene has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids, to inhibit the activity of enzymes involved in the synthesis of cholesterol, and to interfere with the metabolism of carbohydrates. It has also been shown to induce apoptosis in cancer cells, to inhibit the growth of bacteria, and to interfere with the signaling pathways of cells.

Advantages and Limitations for Lab Experiments

1,3-Dichloro-2-(3-methylphenoxy)-3,5-difluorobenzene is a useful reagent for laboratory experiments due to its solubility in many organic solvents. It is also relatively inexpensive and readily available. However, it is important to note that this compound is a halogenated organic compound, and as such it can be toxic and can have adverse effects on human health. Therefore, it is important to use this compound with caution and in accordance with safety protocols.

Future Directions

1,3-Dichloro-2-(3-methylphenoxy)-3,5-difluorobenzene has a variety of potential applications in scientific research. Future research could focus on exploring the biochemical and physiological effects of this compound on various biological systems, investigating the mechanism of action of this compound, and developing new synthesis methods for this compound. Additionally, further research could focus on exploring the potential applications of this compound in pharmaceuticals and other medical treatments, as well as exploring the potential toxicity of this compound.

Synthesis Methods

1,3-Dichloro-2-(3-methylphenoxy)-3,5-difluorobenzene is synthesized in a two-step process. The first step involves the reaction of 3-methylphenol with 2-chloro-1,3-difluorobenzene in the presence of a Lewis acid catalyst, such as zinc chloride. This yields a mixture of 1,3-dichloro-2-(3-methylphenoxy)-3,5-difluorobenzene and 2-chloro-1,3-difluorobenzene. The second step involves the reaction of this mixture with sodium hydroxide to produce 1,3-dichloro-2-(3-methylphenoxy)-3,5-difluorobenzene in high yield.